![molecular formula FeOPb B077746 Dodecairon lead nonadecaoxide CAS No. 12023-90-4](/img/structure/B77746.png)
Dodecairon lead nonadecaoxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dodecairon lead nonadecaoxide, also known as PLNO, is a compound with the chemical formula Pb12O19. It is a unique material with a complex crystal structure that has attracted the attention of researchers due to its interesting properties. In
Mechanism of Action
The mechanism of action of Dodecairon lead nonadecaoxide is not yet fully understood. However, it has been suggested that the unique crystal structure of this compound plays a crucial role in its properties. The compound has a complex crystal structure with a large number of oxygen vacancies, which may contribute to its catalytic and electrical properties.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been suggested that exposure to this compound may have toxic effects on living organisms. Therefore, caution should be taken when handling the compound.
Advantages and Limitations for Lab Experiments
Dodecairon lead nonadecaoxide has several advantages for use in lab experiments. It is a relatively inexpensive material that is easy to synthesize. Additionally, it has unique properties that make it a promising material for various applications. However, there are also limitations to its use. The compound is highly reactive and may be hazardous to handle. Additionally, its complex crystal structure may make it difficult to study using certain techniques.
Future Directions
There are several future directions for research on Dodecairon lead nonadecaoxide. One area of research is to further investigate its catalytic properties and explore its potential use in various chemical reactions. Additionally, research can be conducted to better understand its electrical and optical properties and explore its potential use in electronic and optical devices. Further research can also be conducted to investigate the toxic effects of this compound and develop safety protocols for handling the compound.
In conclusion, this compound is a unique compound with interesting properties that have attracted the attention of researchers. Its potential applications in various fields of science make it a promising material for future research. However, caution should be taken when handling the compound due to its potential toxicity. Further research is needed to fully understand its properties and potential applications.
Synthesis Methods
Dodecairon lead nonadecaoxide can be synthesized using a solid-state reaction method. The raw materials used for the synthesis are lead oxide and lead carbonate. The two materials are mixed in a specific ratio and heated at a high temperature in a furnace. The resulting product is then cooled and ground into a fine powder. The synthesis process is relatively simple and cost-effective.
Scientific Research Applications
Dodecairon lead nonadecaoxide has been extensively studied for its potential applications in various fields of science. It has been found to have excellent electrical and optical properties, making it a promising material for use in electronic and optical devices. This compound has also been studied for its catalytic properties, and it has been found to be an effective catalyst for several chemical reactions. Additionally, this compound has been investigated for its potential use in energy storage devices and as a photocatalyst for water splitting.
Properties
12023-90-4 | |
Molecular Formula |
FeOPb |
Molecular Weight |
279 g/mol |
IUPAC Name |
iron;oxolead |
InChI |
InChI=1S/Fe.O.Pb |
InChI Key |
AYPFWJGLQGUQMT-UHFFFAOYSA-N |
SMILES |
[O-2].[O-2].[O-2].[O-2].[O-2].[Fe+3].[Fe+3].[Pb+2].[Pb+2] |
Canonical SMILES |
O=[Pb].[Fe] |
12023-90-4 | |
synonyms |
dodecairon lead nonadecaoxide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.